molecular formula C16H15NO6S B2818351 N-{[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]dec-8-en-1-yl]methyl}-4-methylbenzene-1-sulfonamide CAS No. 1418113-78-6

N-{[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]dec-8-en-1-yl]methyl}-4-methylbenzene-1-sulfonamide

Cat. No. B2818351
CAS RN: 1418113-78-6
M. Wt: 349.36
InChI Key: HMJMLQYLJOZVAQ-JFILPPLUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-{[(1R,2S,6R,7S)-3,5-Dioxo-4,10-dioxatricyclo[5.2.1.0 2,6]dec-8-en-1-yl]methyl}-4-methylbenzene-1-sulfonamide” is a complex organic compound . Its molecular formula is C16H13NO5 and it has an average mass of 299.278 Da .


Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a tricyclic system with two oxygen atoms and a sulfonamide group attached to a methylbenzene ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a high molecular weight and complex structure. The compound has a high number of hydrogen bond acceptors (4) and no hydrogen bond donors .

Scientific Research Applications

Synthesis and Structural Analysis

One area of research focuses on the synthesis of various derivatives of tricyclic and bicyclic compounds, including those similar to the compound . For instance, a study by Struga et al. (2007) presents the synthesis and pharmacological activity evaluation of urea and thiourea derivatives of tricyclic dione compounds, offering insights into their potential CNS effects and antimicrobial activities Struga et al., 2007. Similarly, research by Kiefer et al. (2009) discusses the crystal structures of cyclic arenesulfonamide hydrochloride salts, highlighting their significance in receptor recognition due to their enantiomeric purity Kiefer et al., 2009.

Biological Activities

Several studies have explored the enzyme inhibitory and antimicrobial properties of sulfonamide derivatives. Abbasi et al. (2019) investigated new sulfonamides with benzodioxane and acetamide moieties for their α-glucosidase and acetylcholinesterase inhibitory activities, reflecting the potential therapeutic applications of these compounds Abbasi et al., 2019. Another study by Abbasi et al. (2016) focused on the antibacterial potential of N-substituted sulfonamides bearing a benzodioxane moiety, showing potent therapeutic potential against various bacterial strains Abbasi et al., 2016.

Electronic and Conformational Properties

Research also delves into the electronic and conformational properties of sulfonamide derivatives. A study by Mahmood et al. (2016) combined experimental and quantum chemical approaches to investigate two sulfonamides derivatives, providing insight into their structural, spectroscopic, and electronic characteristics Mahmood et al., 2016.

Future Directions

This compound and related compounds could be used as precursors for creating optically active polymers due to their symmetrical structure . This suggests potential applications in the field of polymer chemistry.

properties

IUPAC Name

N-[[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.02,6]dec-8-en-1-yl]methyl]-4-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15NO6S/c1-9-2-4-10(5-3-9)24(20,21)17-8-16-7-6-11(23-16)12-13(16)15(19)22-14(12)18/h2-7,11-13,17H,8H2,1H3/t11-,12-,13+,16-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HMJMLQYLJOZVAQ-JFILPPLUSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NCC23C=CC(O2)C4C3C(=O)OC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC[C@]23C=C[C@H](O2)[C@H]4[C@@H]3C(=O)OC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15NO6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]dec-8-en-1-yl]methyl}-4-methylbenzene-1-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.